Cas no 93523-70-7 (4-methyl-2-oxopentanoic-1-13C acid, sodium salt,)

• Product Name: 4-methyl-2-oxopentanoic-1-13C acid, sodium salt,
• CAS No: 93523-70-7
• MF: C₆H₁₀NaO₃
• MW: 154.124228000641
• CID: 876498
• PubChem ID: 24872298
• Update Time: 2024-10-26

4-methyl-2-oxopentanoic-1-13C acid, sodium salt, Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-oxopentanoic-1-13C acid, sodium salt,
• sodium,4-methyl-2-oxopentanoate
• 4-Methyl-2-oxopentanoic-1-13C acid
• 2-Keto-4-methylpentanoic-1-13C acid sodium salt
• DTXSID40635678
• 2-Keto-4-methylpentanoic acid-1-13C sodium salt
• 2-Keto-4-methylpentanoic-1-13C acid sodium salt, 99 atom % 13C
• HY-W012722BS1
• Sodium;4-methyl-2-oxo(113C)pentanoate
• Sodium 4-methyl-2-oxo(1-~13~C)pentanoate
• 4-METHYL-2-OXOPENTANOIC-1-13C ACID SOD&
• ALPHA-KETOISOCAPROIC ACID, SODIUM SALT (1-13C, 99%)
• 4-Methyl-2-oxopentanoic-1-13c acid,sodi um salt,99 atom % 13c
• SCHEMBL1332054
• CS-0226216
• AKOS015894427
• 93523-70-7
• 4-Methyl-2-oxopentanoic acid-13C (sodium)

• MDL： MFCD00084073
• Inchi： 1S/C6H10O3.Na/c1-4(2)3-5(7)6(8)9;/h4H,3H2,1-2H3,(H,8,9);/i6+1;
• InChI Key： NVPLKQSQRQOWCP-NWZHYJCUSA-N
• SMILES： C(=O)([13C](=O)O)CC(C)C.[Na]

Computed Properties

• Exact Mass: 153.04829326g/mol
• Monoisotopic Mass: 153.04829326g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 280 °C (dec.) (lit.)

4-methyl-2-oxopentanoic-1-13C acid, sodium salt, Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3